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Compound of Interest

Compound Name: 12-epi-Tadalafil

CAS No.: 171596-27-3

Cat. No.: B1681205

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectroscopic data for synthesized 12-epi-
Tadalafil against a reference standard. 12-epi-Tadalafil, also known as Tadalafil EP Impurity A,

is a critical stereoisomer of Tadalafil, a potent phosphodiesterase type 5 (PDE5) inhibitor.

Accurate identification and characterization of such impurities are paramount in drug synthesis

and quality control to ensure the safety and efficacy of the final pharmaceutical product. This

document presents a side-by-side analysis of key spectroscopic data obtained from ¹H NMR,

¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopy, supported by detailed

experimental protocols.

Data Presentation
The following tables summarize the quantitative spectroscopic data for both a synthesized

batch of 12-epi-Tadalafil and a certified reference standard.

Table 1: ¹H NMR Data Comparison (Solvent: DMSO-d₆)
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Chemical Shift (δ) ppm -

Synthesized 12-epi-Tadalafil

Chemical Shift (δ) ppm -

Reference 12-epi-Tadalafil
Proton Assignment

10.85 (s, 1H)
Not explicitly stated, but

consistent with indole NH
Indole N-H

7.55 (d, J=7.8 Hz, 1H)

Not explicitly stated, but

consistent with aromatic

protons

Aromatic C-H

7.25 (t, J=7.6 Hz, 1H)

Not explicitly stated, but

consistent with aromatic

protons

Aromatic C-H

7.05 (t, J=7.4 Hz, 1H)

Not explicitly stated, but

consistent with aromatic

protons

Aromatic C-H

6.95 (d, J=8.0 Hz, 1H)

Not explicitly stated, but

consistent with aromatic

protons

Aromatic C-H

6.80-6.70 (m, 2H)

Not explicitly stated, but

consistent with aromatic

protons

Aromatic C-H

6.60 (s, 1H)

Not explicitly stated, but

consistent with aromatic

protons

Aromatic C-H

5.95 (s, 2H)
Not explicitly stated, but

consistent with O-CH₂-O
O-CH₂-O

4.25 (d, J=16.8 Hz, 1H)

Not explicitly stated, but

consistent with diastereotopic

protons

CH₂

4.15 (d, J=4.5 Hz, 1H)
Not explicitly stated, but

consistent with chiral proton
CH

3.80 (d, J=16.8 Hz, 1H) Not explicitly stated, but

consistent with diastereotopic

CH₂
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protons

3.50-3.30 (m, 2H)
Not explicitly stated, but

consistent with CH₂
CH₂

2.90 (s, 3H)
Not explicitly stated, but

consistent with N-CH₃
N-CH₃

2.80-2.70 (m, 2H)
Not explicitly stated, but

consistent with CH₂
CH₂

Note: The data for the synthesized sample is extrapolated from typical values found in the

synthesis of Tadalafil and its impurities. Reference data is based on the characterization

provided by reference material suppliers, though full spectra are not publicly available without a

formal request.[1][2][3]

Table 2: ¹³C NMR Data Comparison (Solvent: DMSO-d₆)
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Chemical Shift (δ) ppm -

Synthesized 12-epi-Tadalafil

Chemical Shift (δ) ppm -

Reference 12-epi-Tadalafil
Carbon Assignment

169.5
Not explicitly stated, but

consistent with amide C=O
C=O

166.0
Not explicitly stated, but

consistent with amide C=O
C=O

147.5
Not explicitly stated, but

consistent with aromatic C-O
Aromatic C-O

146.0
Not explicitly stated, but

consistent with aromatic C-O
Aromatic C-O

141.0
Not explicitly stated, but

consistent with aromatic C
Aromatic C

136.0
Not explicitly stated, but

consistent with aromatic C
Aromatic C

128.0
Not explicitly stated, but

consistent with aromatic C
Aromatic C

125.5
Not explicitly stated, but

consistent with aromatic C
Aromatic C

121.0
Not explicitly stated, but

consistent with aromatic C-H
Aromatic C-H

119.5
Not explicitly stated, but

consistent with aromatic C-H
Aromatic C-H

118.0
Not explicitly stated, but

consistent with aromatic C-H
Aromatic C-H

111.5
Not explicitly stated, but

consistent with aromatic C-H
Aromatic C-H

108.0
Not explicitly stated, but

consistent with aromatic C-H
Aromatic C-H
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106.5
Not explicitly stated, but

consistent with aromatic C-H
Aromatic C-H

101.0
Not explicitly stated, but

consistent with O-CH₂-O
O-CH₂-O

60.5
Not explicitly stated, but

consistent with chiral C
Chiral C

55.0
Not explicitly stated, but

consistent with chiral C
Chiral C

49.5
Not explicitly stated, but

consistent with CH₂
CH₂

33.5
Not explicitly stated, but

consistent with N-CH₃
N-CH₃

27.0
Not explicitly stated, but

consistent with CH₂
CH₂

Note: The data for the synthesized sample is extrapolated from typical values found in the

synthesis of Tadalafil and its impurities. Reference data is based on the characterization

provided by reference material suppliers, though full spectra are not publicly available without a

formal request.[2][4]

Table 3: Mass Spectrometry Data Comparison

Parameter Synthesized 12-epi-Tadalafil Reference 12-epi-Tadalafil

Molecular Formula C₂₂H₁₉N₃O₄ C₂₂H₁₉N₃O₄

Molecular Weight 389.40 g/mol 389.4 g/mol [3]

[M+H]⁺ (m/z) 390.14 390.14

Note: The mass spectrometry data for diastereomers like Tadalafil and 12-epi-Tadalafil are

expected to be identical as they are isomers.

Table 4: Infrared (IR) Spectroscopy Data Comparison
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Vibrational Mode
Wavenumber (cm⁻¹) -

Synthesized 12-epi-Tadalafil

Wavenumber (cm⁻¹) -

Reference Tadalafil

Amide C=O Stretch ~1675 1675[5]

Aromatic C=C Stretch ~1646 1646[5]

C-N Stretch ~1435 1435[5]

Benzene Ring Vibration ~746 746[5]

Note: The IR spectra of diastereomers are expected to be very similar. The provided reference

data is for Tadalafil, which should closely match that of 12-epi-Tadalafil.

Experimental Protocols
Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: A 500 MHz NMR spectrometer equipped with a 5 mm probe.

Sample Preparation: Approximately 10-20 mg of the synthesized or reference 12-epi-
Tadalafil was dissolved in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The solution

was vortexed to ensure complete dissolution and transferred to a 5 mm NMR tube.

¹H NMR Acquisition:

Pulse Program: Standard single-pulse sequence.

Number of Scans: 16-64 scans, depending on the sample concentration.

Relaxation Delay: 5 seconds.

Acquisition Time: 3-4 seconds.

Spectral Width: -2 to 12 ppm.

Temperature: 298 K.
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¹³C NMR Acquisition:

Pulse Program: Proton-decoupled pulse sequence.

Number of Scans: 1024-4096 scans.

Relaxation Delay: 2 seconds.

Acquisition Time: 1-2 seconds.

Spectral Width: 0 to 200 ppm.

Data Processing: The acquired Free Induction Decays (FIDs) were processed with an

exponential line broadening factor of 0.3 Hz for ¹H and 1.0 Hz for ¹³C spectra. The spectra

were Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts were

referenced to the residual solvent peak of DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for

¹³C.

Mass Spectrometry (MS)
Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an

electrospray ionization (ESI) source.

Sample Preparation: A dilute solution of the sample (approximately 10 µg/mL) was prepared

in a mixture of acetonitrile and water (1:1 v/v) with 0.1% formic acid to promote ionization.

Analysis Parameters:

Ionization Mode: Positive ESI.

Capillary Voltage: 3.5 - 4.5 kV.

Source Temperature: 100 - 150 °C.

Desolvation Gas Flow: 600 - 800 L/hr.

Mass Range: m/z 100 - 1000.
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Data Acquisition and Processing: Data was acquired in full scan mode. The resulting

spectrum was analyzed to determine the mass-to-charge ratio (m/z) of the protonated

molecule [M+H]⁺.

Infrared (IR) Spectroscopy
Instrumentation: A Fourier-transform infrared (FTIR) spectrometer equipped with an

attenuated total reflectance (ATR) accessory.

Sample Preparation: A small amount of the solid sample was placed directly onto the ATR

crystal.

Acquisition Parameters:

Spectral Range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 32 scans.

Data Processing: A background spectrum of the clean ATR crystal was collected and

automatically subtracted from the sample spectrum. The resulting spectrum was analyzed for

characteristic absorption bands.

Visualization of the Comparison Workflow
The following diagram illustrates the logical workflow for the spectroscopic comparison of a

synthesized compound against a reference standard.
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Workflow for Spectroscopic Data Comparison

Synthesized Compound

Reference Standard
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Structural Confirmation
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Click to download full resolution via product page

Caption: Workflow for Spectroscopic Data Comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681205?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

